Cas no 2490344-85-7 ([(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol)

• Product Name: [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol
• CAS No: 2490344-85-7
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6032545
• PubChem ID: 155821129
• Update Time: 2025-05-20

[(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2490344-85-7
• [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol
• EN300-27121351
• rac-[(1R,2R)-2-(5-bromothiophen-2-yl)cyclopropyl]methanol

• Inchi： 1S/C8H9BrOS/c9-8-2-1-7(11-8)6-3-5(6)4-10/h1-2,5-6,10H,3-4H2/t5-,6+/m0/s1
• InChI Key： HNGXFXAIUCCAMD-NTSWFWBYSA-N
• SMILES： BrC1=CC=C([C@@H]2C[C@H]2CO)S1

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol

Recent Advances in the Study of [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol (CAS: 2490344-85-7) and Its Applications in Chemical Biology and Medicine

The compound [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol (CAS: 2490344-85-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The findings discussed herein are based on peer-reviewed publications and recent advancements in the field.

Recent studies have highlighted the importance of [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and bromothiophene moieties make it a versatile building block for the development of compounds with potential anti-inflammatory, antiviral, and anticancer properties. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to optimize the production of this compound with high enantiomeric purity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol was identified as a critical precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's ability to modulate PPIs was demonstrated through in vitro and in vivo assays, showing promising results in reducing tumor growth in xenograft models. These findings suggest its potential as a lead compound for further drug development.

Another area of interest is the compound's role in the design of covalent inhibitors. A recent study in ACS Chemical Biology explored the use of [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol as a warhead in covalent inhibitors targeting cysteine residues in disease-relevant proteins. The study reported enhanced selectivity and potency, paving the way for the development of next-generation therapeutics with improved pharmacokinetic properties.

Despite these promising advancements, challenges remain in the clinical translation of [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's unique structural attributes and demonstrated biological activities make it a valuable tool for chemical biology research and a promising candidate for drug discovery.

In conclusion, [(1R,2R)-2-(5-Bromothiophen-2-yl)cyclopropyl]methanol (CAS: 2490344-85-7) represents a significant area of research in chemical biology and medicinal chemistry. Its applications in the development of PPI modulators and covalent inhibitors highlight its potential to address unmet medical needs. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.